4-(4,4-Difluoropiperidin-1-yl)-3,5-difluoroaniline
Overview
Description
The compound “4-(4,4-Difluoropiperidin-1-yl)-3,5-difluoroaniline” likely belongs to the class of organic compounds known as anilines . Anilines are organic compounds that contain an amino group attached to a phenyl group. The presence of the difluoropiperidinyl group suggests that this compound may have unique properties compared to other anilines .
Molecular Structure Analysis
The molecular structure of “4-(4,4-Difluoropiperidin-1-yl)-3,5-difluoroaniline” would likely consist of a phenyl ring (aniline part) substituted with a difluoropiperidinyl group at the 4-position and two fluorine atoms at the 3 and 5-positions .Chemical Reactions Analysis
The chemical reactions of “4-(4,4-Difluoropiperidin-1-yl)-3,5-difluoroaniline” would likely be influenced by the presence of the amino group, the difluoropiperidinyl group, and the fluorine atoms. These functional groups could participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(4,4-Difluoropiperidin-1-yl)-3,5-difluoroaniline” would be influenced by its molecular structure. The presence of the difluoropiperidinyl group and the fluorine atoms could affect properties like solubility, boiling point, and melting point .Scientific Research Applications
Medicinal Chemistry
4-(4,4-Difluoropiperidin-1-yl)-3,5-difluoroaniline: is a valuable compound in medicinal chemistry due to its potential as a building block for pharmaceuticals. Its difluoropiperidinyl and difluoroaniline groups can interact with various biological targets, making it a candidate for the synthesis of molecules with potential therapeutic effects .
Organic Synthesis
In organic synthesis, this compound serves as a versatile intermediate. Its fluorinated structure is particularly useful in the synthesis of more complex molecules, where the introduction of fluorine atoms can significantly alter the chemical and physical properties of the resulting compounds .
Drug Discovery
The compound’s unique structure makes it a valuable scaffold in drug discovery. It can be used to create libraries of analogs for high-throughput screening, aiding in the identification of new drug candidates with improved efficacy and safety profiles .
Material Science
4-(4,4-Difluoropiperidin-1-yl)-3,5-difluoroaniline: has applications in material science, particularly in the development of new materials with specific fluorinated properties, which can be useful in creating specialized coatings or polymers .
Chemical Research
In chemical research, this compound is used to study fluorine chemistry and its effects on molecular interactions. It provides insights into the role of fluorine in medicinal chemistry and material science applications .
Pharmacology
Pharmacologically, the compound can be used to investigate the biological effects of difluorinated piperidines and anilines, which are often found in drugs that target the central nervous system. It can help in understanding the pharmacokinetics and pharmacodynamics of fluorinated compounds .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-(4,4-difluoropiperidin-1-yl)-3,5-difluoroaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F4N2/c12-8-5-7(16)6-9(13)10(8)17-3-1-11(14,15)2-4-17/h5-6H,1-4,16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHFPIDCSAWYOJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(F)F)C2=C(C=C(C=C2F)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F4N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4,4-Difluoropiperidin-1-yl)-3,5-difluoroaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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